![molecular formula C6H8ClNOS B019376 3-Ethoxy-5-chloromethylisothiazole CAS No. 170953-78-3](/img/structure/B19376.png)
3-Ethoxy-5-chloromethylisothiazole
Overview
Description
3-Ethoxy-5-chloromethylisothiazole (ECM) is a synthetic organic compound that has been studied for its potential applications in the fields of medicine, biochemistry, and physiology. ECM is a derivative of isothiazole, a five-membered heterocyclic compound containing a sulfur atom and two nitrogen atoms. It has been studied for its ability to interact with biomolecules and its ability to inhibit enzymes. ECM is a useful tool for researchers to study biochemical pathways and physiological processes.
Scientific Research Applications
Pharmaceutical and Biotechnology Applications :
- The high yields of 3-ethoxyisoxazole derivatives from β-oxo thionoesters suggest potential applications in pharmaceuticals and biotechnology (OhtaTetsuo et al., 2000).
- Brominated trihalomethylenones are versatile precursors for synthesizing compounds like 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles, with implications in chemotherapeutic applications (Martins et al., 2013).
- Gold(III) complexes with thioamides, which are related compounds, show potential for treating various cancers (Kouroulis et al., 2009).
Agricultural Applications :
- Certain derivatives show significant antifungal activity, suggesting their use as new antifungal agents (Narayanan & Bernstein, 1966).
- 5-Substituted-3-(trichloromethyl)-1,2,4-thiadiazoles, a related compound, demonstrate 60-80% of the overall fungicidal activity compared to analogous compounds, suggesting their efficacy as soil fungicides (Narayanan, Bernstein & Williams, 1966).
Environmental and Other Applications :
- Compounds such as Terrazole have been shown to suppress denitrification in soils, which can improve soil quality and reduce nutrient loss (Mills & Mcelhannon, 1984).
- Some derivatives have been found to inhibit nitrification in agricultural soils, thereby reducing the need for certain fertilizers and maintaining soil health (Abdullatif & Stroehlein, 1990).
Properties
IUPAC Name |
5-(chloromethyl)-3-ethoxy-1,2-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNOS/c1-2-9-6-3-5(4-7)10-8-6/h3H,2,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZELAVYQLWGPSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NSC(=C1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10433724 | |
Record name | 3-ETHOXY-5-CHLOROMETHYLISOTHIAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10433724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
170953-78-3 | |
Record name | 3-ETHOXY-5-CHLOROMETHYLISOTHIAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10433724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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